Cas no 1262141-51-4 (1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid)

• Product Name: 1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• CAS No: 1262141-51-4
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD18426501
• CID: 3160445
• PubChem ID: 84075992
• Update Time: 2025-11-01

1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(tert-Butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylic acid
• 1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• 1-tert-Butoxycarbonylamino-3-hydroxy-cyclobutanecarboxylic acid
• 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• P16487
• CIS-1-(TERT-BUTOXYCARBONYLAMINO)-3-HYDROXY-CYCLOBUTANECARBOXYLIC ACID
• AB86521
• AS-53436
• 1-(Boc-amino)-3-hydroxycyclobutanecarboxylic Acid
• 1-([(tert-Butoxy)carbonyl]amino)-3-hydroxycyclobutane-1-carboxylic acid
• E73109
• EN300-323265
• SB22358
• 1-{[(t-Butoxy)carbonyl]amino-3-hydroxycyclobutane-1-carboxylic acid
• 1262141-51-4
• (1s,3s)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylic acid
• SY099719
• 1-((tert-Butoxycarbonyl)amino)-3-hydroxycyclobutanecarboxylicacid
• 1-{[(tert-butoxy)carbonyl]amino-3-hydroxycyclobutane-1-carboxylic acid
• MFCD18426501
• cis-1-((tert-Butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
• trans-1-((tert-Butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
• 1-Boc-amino-3-hydroxycyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-
• AT40958
• AKOS023838681
• 2095396-14-6
• CS-0052667
• 1-((tert-Butoxycarbonyl)amino)-3-hydroxycyclobutanecarboxylic acid
• EN300-323207
• 1-[(TERT-BUTOXYCARBONYL)AMINO]-3-HYDROXYCYCLOBUTANE-1-CARBOXYLIC ACID
• 2167503-67-3
• VID39614
• 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylic acid, Mixture of diastereomers
• (1s,3s)-1-(((tert-butoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
• 872-097-5
• 896-110-9
• MAC14151
• 1-(((tert-butoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid

• MDL： MFCD18426501
• Inchi： 1S/C10H17NO5/c1-9(2,3)16-8(15)11-10(7(13)14)4-6(12)5-10/h6,12H,4-5H2,1-3H3,(H,11,15)(H,13,14)
• InChI Key： HGZHBZBOYAISMT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid

Comprehensive Introduction to 1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS No. 1262141-51-4)

1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS No. 1262141-51-4) is a specialized cyclobutane derivative widely used in pharmaceutical and organic synthesis. This compound features a unique hydroxycyclobutane core coupled with a Boc-protected amino group, making it a versatile intermediate for drug discovery and peptide modification. Its structural properties align with trending research in bioactive small molecules and conformationally constrained scaffolds, addressing modern demands for targeted therapeutics.

The growing interest in cyclobutane-based compounds stems from their ability to enhance metabolic stability and selectivity in drug design. Researchers frequently search for "Boc-protected amino acids" or "hydroxycyclobutanecarboxylic acid applications," reflecting its relevance in peptide synthesis and prodrug development. The compound’s carboxylic acid and hydroxyl groups offer multiple sites for derivatization, enabling tailored modifications for structure-activity relationship (SAR) studies.

In the context of green chemistry, 1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid is valued for its compatibility with sustainable synthesis protocols. Recent publications highlight its role in enantioselective catalysis and bioconjugation, aligning with industry shifts toward eco-friendly methodologies. Users often inquire about "Boc deprotection conditions" or "cyclobutane ring stability," underscoring its practical challenges and solutions in lab settings.

From a technical perspective, the compound’s crystalline form and solubility profile are critical for formulation scientists. Analytical techniques like HPLC purity analysis and NMR characterization are essential for quality control, topics frequently searched alongside its CAS number. Its compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in biopharmaceuticals.

Emerging trends in fragment-based drug discovery (FBDD) have renewed focus on rigid cyclic frameworks like this cyclobutane derivative. The compound’s steric constraints and hydrogen-bonding capacity make it a candidate for modulating protein-protein interactions (PPIs), a hot topic in oncology and neurology research. Queries such as "cyclobutane in drug design" or "Boc-amino acid storage" reflect user concerns about its handling and applications.

In summary, 1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid bridges fundamental chemistry and cutting-edge therapeutic development. Its multifaceted roles—from peptide backbone modification to molecular probe construction—ensure sustained relevance in both academic and industrial settings. As synthetic methodologies evolve, this compound remains a key player in advancing precision medicine and molecular engineering.